Cas no 1785611-07-5 (1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-3-carboxylic acid)

• Product Name: 1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-3-carboxylic acid
• CAS No: 1785611-07-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6022729
• PubChem ID: 84652588
• Update Time: 2025-05-28

1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-3-carboxylic acid
• 1H-Pyrazolo[4,3-b]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-
• 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-3-carbox ylic acid hydrochloride
• 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-3-carboxylic acid
• EN300-19520960
• SCHEMBL16517199
• 1785611-07-5

• Inchi： 1S/C7H9N3O2/c11-7(12)6-5-4(9-10-6)2-1-3-8-5/h8H,1-3H2,(H,9,10)(H,11,12)
• InChI Key： CANSPPZTVXEOJH-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)=NNC=1CCCN2

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 497.3±45.0 °C(Predicted)
• pka: 19.20±0.20(Predicted)

Additional information on 1H,4H,5H,6H,7H-pyrazolo4,3-bpyridine-3-carboxylic acid

Comprehensive Overview of 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-3-carboxylic acid (CAS No. 1785611-07-5)

The compound 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-3-carboxylic acid (CAS No. 1785611-07-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. As a derivative of pyrazolo[4,3-b]pyridine, this compound exhibits versatile reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the key features of 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-3-carboxylic acid is its fused bicyclic system, which combines a pyrazole and a pyridine ring. This structural motif is often found in molecules with notable pharmacological properties, such as kinase inhibitors and antimicrobial agents. The presence of a carboxylic acid functional group further enhances its utility, allowing for derivatization into esters, amides, or other derivatives for optimized bioactivity. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in modern drug development.

In the context of current trends, the demand for novel heterocyclic compounds like 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-3-carboxylic acid is driven by the need for innovative therapeutics. For instance, the rise of AI-driven drug discovery has accelerated the identification of such scaffolds for virtual screening. Additionally, the compound’s potential in sustainable chemistry aligns with the growing emphasis on green synthesis methods, reducing environmental impact while maintaining efficiency.

From a synthetic perspective, the preparation of 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-3-carboxylic acid often involves multi-step reactions, including cyclization and oxidation processes. Researchers frequently employ microwave-assisted synthesis or catalytic methods to improve yields and reduce reaction times. These advancements are critical for scaling up production, a common challenge highlighted in industrial forums and academic discussions.

The compound’s physicochemical properties, such as solubility and stability, are also areas of active investigation. Given its potential in formulation science, understanding these characteristics is essential for developing effective delivery systems. For example, its logP value and pKa are frequently analyzed to predict bioavailability, a recurring topic in pharmacokinetic studies.

Beyond pharmaceuticals, 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-3-carboxylic acid has shown promise in material science. Its conjugated system and ability to form coordination complexes make it a candidate for organic electronics or sensor technologies. This interdisciplinary appeal underscores its relevance in both academic and industrial settings.

In summary, 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-3-carboxylic acid (CAS No. 1785611-07-5) represents a compelling case study in the intersection of chemistry, biology, and technology. Its structural versatility, coupled with emerging applications, positions it as a molecule of enduring interest in scientific research and innovation.